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Compound of Interest

Compound Name:
Ethyl 3-(3-methoxyphenyl)-3-

oxopropanoate

Cat. No.: B1271436 Get Quote

An In-depth Technical Guide to Ethyl 3-(3-
methoxyphenyl)-3-oxopropanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and key chemical properties of Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate. It includes a

detailed experimental protocol for its synthesis via a mixed Claisen condensation reaction,

presented alongside a logical workflow diagram. All quantitative data is summarized for clarity.

Molecular Structure and Properties
Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate is a β-keto ester with the molecular formula

C₁₂H₁₄O₄.[1] Its structure features a central oxopropanoate chain attached to a 3-

methoxyphenyl group. This compound is of interest to researchers in organic synthesis and

drug discovery as a versatile intermediate for the creation of more complex molecules.

Molecular Visualization:

Caption: Molecular structure of Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate.
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The key physicochemical properties of Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate are

summarized in the table below.

Property Value Source

Molecular Formula C₁₂H₁₄O₄ [1]

Molecular Weight 222.24 g/mol [1]

IUPAC Name
ethyl 3-(3-methoxyphenyl)-3-

oxopropanoate
[1]

CAS Number 27834-99-7 [1]

Monoisotopic Mass 222.08920892 Da [1]

XLogP3 1.8 [1]

Note: Experimental physical properties such as density and boiling point are not readily

available in the literature for the 3-methoxy isomer. The data for the isomeric Ethyl 3-(4-

methoxyphenyl)-3-oxopropanoate are often cited and should be used with caution.

Experimental Protocol: Synthesis via Mixed Claisen
Condensation
The synthesis of Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate can be achieved through a

mixed Claisen condensation reaction between methyl 3-methoxybenzoate and ethyl acetate.

This reaction involves the formation of an enolate from ethyl acetate, which then acts as a

nucleophile, attacking the carbonyl carbon of methyl 3-methoxybenzoate.

Materials and Reagents:

Methyl 3-methoxybenzoate

Ethyl acetate

Sodium ethoxide (or sodium metal in absolute ethanol)

Anhydrous diethyl ether or tetrahydrofuran (THF)
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Hydrochloric acid (for workup)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Organic solvents for purification (e.g., hexane, ethyl acetate)

Procedure:

Preparation of Sodium Ethoxide: In a flame-dried, three-necked round-bottom flask equipped

with a reflux condenser, a dropping funnel, and a nitrogen inlet, dissolve sodium metal in an

excess of absolute ethanol under a nitrogen atmosphere.

Enolate Formation: To the freshly prepared sodium ethoxide solution, add anhydrous diethyl

ether or THF. Cool the mixture in an ice bath. Add ethyl acetate dropwise to the stirred

solution.

Condensation Reaction: To the resulting enolate solution, add a solution of methyl 3-

methoxybenzoate in the reaction solvent dropwise at a rate that maintains the reaction

temperature below 10 °C.

Reaction Completion: After the addition is complete, allow the reaction mixture to stir at room

temperature for several hours or until the reaction is complete (monitored by TLC).

Workup: Cool the reaction mixture in an ice bath and slowly add dilute hydrochloric acid to

neutralize the excess base and protonate the product.

Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl

ether or ethyl acetate. Wash the organic layer sequentially with water, saturated sodium

bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.
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Purification: Purify the crude product by vacuum distillation or column chromatography on

silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Synthesis Workflow Diagram:
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Caption: Workflow for the synthesis of Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1271436?utm_src=pdf-body-img
https://www.benchchem.com/product/b1271436?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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